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Compound of Interest

Compound Name: C.I. Acid Black 94

Cat. No.: B1436670 Get Quote

Technical Support Center: C.I. Acid Black 94
This technical support center provides guidance for researchers, scientists, and drug

development professionals on preventing the precipitation of C.I. Acid Black 94 in staining

solutions.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Acid Black 94?

C.I. Acid Black 94 is a water-soluble, trisazo dye.[1] Its molecular structure contains multiple

sulfonic acid groups, which contribute to its high solubility in aqueous solutions.[2] It is

commonly used for dyeing materials like wool, silk, and leather, and also serves as a

multifunctional dye in various biological experiments.[1][3]

Q2: What are the primary causes of Acid Black 94 precipitation in my staining solution?

Precipitation of Acid Black 94 from a solution that was initially clear can be attributed to several

factors:

Incorrect pH: Significant shifts in pH, particularly towards more acidic conditions, can reduce

the dye's solubility.[2]

High Salt Concentration: Excessive ionic strength in the solution, caused by high

concentrations of salts or buffers, can lead to the "salting out" of the dye.[2]
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Supersaturation: Attempting to dissolve the dye beyond its solubility limit at a given

temperature will result in precipitation, especially if the solution cools down.

Solvent Incompatibility: While soluble in water, its solubility may decrease significantly in

solvents with a high organic content (e.g., high percentages of ethanol or methanol).

Contaminants: The presence of impurities in the dye powder or contaminants in the solvent

or other reagents can act as nucleation sites for precipitation. Commercial dyes can contain

various impurities from the manufacturing process.[4]

Q3: How does pH affect the stability of Acid Black 94 solutions?

Acid Black 94's solubility is enhanced by its sulfonic acid groups (-SO₃H), which are typically

ionized (as -SO₃⁻ Na⁺) in neutral to alkaline solutions, making the molecule highly polar and

water-soluble.[2] Decreasing the pH can protonate these groups, reducing the overall negative

charge and polarity of the dye molecule. This reduction in charge can lead to aggregation and

precipitation.[2]

Q4: What is the recommended method for preparing a stable Acid Black 94 staining solution?

To prepare a stable solution, it is recommended to start by creating a concentrated stock

solution in high-purity water (e.g., distilled or deionized). The dye powder should be added

gradually to the water while stirring continuously to ensure it dissolves completely. Gentle

warming can aid dissolution but avoid boiling. The final staining solution should then be

prepared by diluting this stock solution with the appropriate buffer or solvent system

immediately before use.

Q5: How should I store my Acid Black 94 stock and working solutions?

Stock solutions should be stored in a well-sealed container, protected from light, and kept at a

stable temperature (refrigeration at 2-8°C is common practice for many dye solutions). Avoid

freezing, as this can promote precipitation during the thaw cycle. Working solutions are often

less stable and should ideally be prepared fresh for each experiment.
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If you encounter precipitation with your Acid Black 94 staining solution, consult the following

guide for potential causes and corrective actions.
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Symptom Possible Cause Recommended Solution

Precipitate forms immediately

upon mixing

Supersaturation: The

concentration of the dye is too

high for the chosen solvent or

temperature.

1. Prepare a new solution with

a lower concentration of Acid

Black 94.2. Gently warm the

solution while stirring to

redissolve the precipitate. If it

dissolves, ensure the solution

is used at or above that

temperature.3. Filter the

solution through a 0.22 µm or

0.45 µm filter to remove

undissolved particles before

use.

Precipitate forms after adding

buffer or salt

Salting Out: The ionic strength

of the solution is too high,

reducing the dye's solubility.[2]

1. Reduce the concentration of

the buffer or salt in your

formulation.2. Prepare the dye

in pure water first, then add it

slowly to the buffer solution

while stirring vigorously.

Solution becomes cloudy or

precipitates over time

pH Shift: The pH of the

solution may have changed or

is outside the optimal range for

solubility.

1. Measure the pH of the

staining solution. 2. Adjust the

pH to be closer to neutral or

slightly alkaline, if compatible

with your experimental

protocol.

Precipitate appears after

adding an organic solvent

Solvent Incompatibility: Acid

Black 94 has lower solubility in

organic solvents compared to

water.

1. Reduce the percentage of

the organic co-solvent (e.g.,

ethanol) in your final

solution.2. Test the solubility of

the dye in different solvent

ratios to find a stable

composition.
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Precipitate forms when the

solution is cooled

Temperature-Dependent

Solubility: The dye is less

soluble at lower temperatures.

1. Store and use the staining

solution at room temperature

or the temperature at which it

was prepared.2. If the solution

must be cooled, use a lower

concentration of the dye to

prevent it from falling out of

solution.

Data Presentation
Chemical Properties of C.I. Acid Black 94

Property Value Reference

C.I. Name Acid Black 94 [1]

C.I. Number 30336 [1]

CAS Number 6358-80-1 [1]

Molecular Formula C₄₁H₂₉N₈Na₃O₁₁S₃ [1]

Molecular Weight 974.88 g/mol [1]

Class Trisazo [1]

Appearance Blu-ray black powder [1]

Solubility Soluble in water [1][2]

Experimental Protocols
Protocol 1: Preparation of a 1% (w/v) Aqueous Stock
Solution of Acid Black 94

Preparation: Weigh 1.0 g of C.I. Acid Black 94 powder using an analytical balance.

Dissolution: Add the powder to 80 mL of high-purity (distilled or deionized) water in a glass

beaker with a magnetic stir bar.
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Mixing: Place the beaker on a magnetic stir plate and stir at a moderate speed. To aid

dissolution, you may gently warm the solution to 40-50°C. Do not boil.

Completion: Continue stirring until all the dye powder has completely dissolved, which may

take 15-30 minutes. The solution should be clear and free of visible particles.

Volume Adjustment: Carefully transfer the solution to a 100 mL volumetric flask. Rinse the

beaker with a small amount of pure water and add the rinsing to the flask to ensure a

complete transfer. Add pure water to bring the final volume to the 100 mL mark.

Filtration (Recommended): For critical applications, filter the stock solution through a 0.45

µm syringe filter to remove any micro-particulates or impurities.

Storage: Transfer the filtered solution to a clearly labeled, light-blocking (amber) bottle. Store

at 2-8°C. Allow the solution to return to room temperature before use to avoid precipitation

due to temperature changes.

Protocol 2: General Staining Procedure with Quality
Control

Prepare Working Solution: Dilute the 1% stock solution to the desired final concentration

(e.g., 0.1%) using the appropriate aqueous buffer for your experiment. Prepare this solution

fresh before each use.

Quality Control: Before staining, visually inspect the working solution for any signs of

cloudiness or precipitation.

Application: Apply the staining solution to the sample according to your specific experimental

protocol (e.g., tissue section, cell culture).

Incubation: Incubate for the required duration as determined by your protocol.

Washing: Wash the sample with the appropriate buffer to remove excess, unbound dye.

Observation: Proceed with sample analysis (e.g., microscopy).

Visualizations
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Caption: Troubleshooting workflow for Acid Black 94 precipitation.

Caption: Recommended workflow for preparing Acid Black 94 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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